Cas no 86235-81-6 ( )
structure
Product Name:
CAS No:86235-81-6
MF:C17H14O4
MW:282.290665149689
CID:991449
PubChem ID:301219
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(3-oxo-3-phenylpropanoyl)benzoate
- NSC177693
- SCHEMBL11020755
- NSC-177693
- 86235-81-6
- DTXSID30306582
- METHYL 3-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE
- DS-011423
-
-
- Inchi： 1S/C17H14O4/c1-21-17(20)14-9-5-8-13(10-14)16(19)11-15(18)12-6-3-2-4-7-12/h2-10H,11H2,1H3
- InChI Key： UFQCIQOPGIOJPQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C(=O)OC)C=1)CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 282.08920892g/mol
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 60.4Ų
Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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